Methyl 2-methyl-4-oxo-4-phenylbutanoate
Overview
Description
Scientific Research Applications
- Atorvastatin and Sunitinib , two successful drugs, contain a pyrrole-3-carboxylic acid substructure similar to Methyl 2-methyl-4-oxo-4-phenylbutanoate . Researchers explore its potential as a scaffold for designing novel pharmaceuticals.
- 4-oxo derivatives of pyrrole-3-carboxylic acids, including Methyl 2-methyl-4-oxo-4-phenylbutanoate, exhibit antimalarial activity .
- Its potential as an HIV-1 protease inhibitor makes it relevant in antiviral drug development.
- Researchers study the cyclization modes of glycine-derived enamino amides, leading to the synthesis of Methyl 2-methyl-4-oxo-4-phenylbutanoate .
- Catalysts like NH2SO3H under ultrasound irradiation have been used for efficient 3,4-dihydropyrimidin-2-one synthesis .
Drug Development and Medicinal Chemistry
Antimalarial and Antiviral Research
Organic Synthesis and Cyclization Reactions
Green Chemistry and Catalyst Development
Functional Group Transformations
Safety and Hazards
“Methyl 2-oxo-4-phenylbutanoate” is classified with the GHS02 pictogram, indicating that it is flammable . The hazard statements include H226, which means it is flammable liquid and vapor . Precautionary statements include P271 (use only outdoors or in a well-ventilated area), P260 (do not breathe dust/fume/gas/mist/vapors/spray), and P280 (wear protective gloves/protective clothing/eye protection/face protection) .
properties
IUPAC Name |
methyl 2-methyl-4-oxo-4-phenylbutanoate |
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InChI |
InChI=1S/C12H14O3/c1-9(12(14)15-2)8-11(13)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHAJKRHRCMDFEC-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C1=CC=CC=C1)C(=O)OC |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methyl-4-oxo-4-phenylbutanoate | |
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